1-(8-[3]-Ladderane-octanoyl-2-(8-[3]-ladderane-octanyl)-sn-glycerol

• Molecular Formula: C43H70O4
• Molecular Weight: 651 g/mol
• IUPAC Name: [(2S)-3-hydroxy-2-[8-(10-tetracyclo[6.4.0.02,7.03,6]dodecanyl)octoxy]propyl] 8-(10-tetracyclo[6.4.0.02,7.03,6]dodecanyl)octanoate
• InChI: InChI=1S/C43H70O4/c44-26-30(46-23-11-7-2-1-4-8-12-28-15-17-35-37(24-28)42-33-21-19-31(33)40(35)42)27-47-39(45)14-10-6-3-5-9-13-29-16-18-36-38(25-29)43-34-22-20-32(34)41(36)43/h28-38,40-44H,1-27H2/t28?,29?,30-,31?,32?,33?,34?,35?,36?,37?,38?,40?,41?,42?,43?/m0/s1
• InChI Key: VTPPEKJIOCUENB-MXXMPYRZSA-N
• Isomeric SMILES: C1CC2C(CC1CCCCCCCCO[C@@H](CO)COC(=O)CCCCCCCC3CCC4C(C3)C5C4C6C5CC6)C7C2C8C7CC8
• Canonical SMILES: C1CC2C(CC1CCCCCCCCOC(CO)COC(=O)CCCCCCCC3CCC4C(C3)C5C4C6C5CC6)C7C2C8C7CC8

Description

1-(8-[3]-ladderane-octanoyl)-2-(8-[3]-ladderane-octanyl)-sn-glycerol is a diradylglycerol.

Scientific Research Applications

Ladderane Lipids in Anammox Bacteria Ladderane lipids, including those similar to 1-(8-[3]-Ladderane-octanoyl-2-(8-[3]-ladderane-octanyl)-sn-glycerol, are significant for their unique structural and functional roles in anammox bacteria. These bacteria perform the anaerobic oxidation of ammonium (anammox), a critical process in the global nitrogen cycle. The dense membrane structure provided by ladderane lipids is essential for the bacteria's energy metabolism, particularly within the anammoxosome, where anammox reactions occur. Variations in ladderane phospholipids, including different hydrophobic tail types and polar headgroups, suggest a specialized membrane composition adapted to the anammox process (Rattray et al., 2008).

Analytical Advances in Ladderane Lipid Research The development of analytical methods such as high-performance liquid chromatography coupled with atmospheric pressure chemical ionization tandem mass spectrometry (HPLC/APCI-MS/MS) has advanced the study of ladderane lipids. This methodological progress allows for the detailed analysis of these complex molecules, enabling their identification in environmental samples and furthering our understanding of anammox bacteria's ecological role and distribution (Hopmans et al., 2006).

Synthetic Approaches to Ladderanes The chemical synthesis of ladderanes, including molecules similar to this compound, provides insights into the structural and stereochemical requirements of these complex molecules. Synthetic strategies have been developed to construct ladderanes, illuminating their potential for studying biological functions and exploring novel applications in materials science and nanotechnology (Line et al., 2017).

Glycerol-based Applications While not directly related to ladderanes, research on glycerol and its derivatives, including 1,3-sn-diglycerides, highlights the broader context of glycerol lipid chemistry. These studies explore efficient synthesis methods and potential industrial applications, such as in biofuels and bioplastics, demonstrating the versatility and economic value of glycerol-based compounds (Kargar et al., 2013).